N-allyl-4-[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]benzenecarboxamide

• IUPAC Name: 4-[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]-N-prop-2-enylbenzamide
• InChI: InChI=1S/C19H14Cl2N2OS/c1-2-9-22-18(24)12-3-5-13(6-4-12)19-23-17(11-25-19)15-8-7-14(20)10-16(15)21/h2-8,10-11H,1,9H2,(H,22,24)
• InChI Key: KISPWBYSMDMDOK-UHFFFAOYSA-N
• Canonical SMILES: C=CCNC(=O)C1=CC=C(C=C1)C2=NC(=CS2)C3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C19H14Cl2N2OS
• Molecular Weight: 389.3 g/mol
• CAS No.: 321429-98-5

Description

N-allyl-4-[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]benzenecarboxamide is a useful research compound. Its molecular formula is C19H14Cl2N2OS and its molecular weight is 389.29. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Formation of Thiazine Derivatives : N-allyl-4-[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]benzenecarboxamide can react under certain conditions to form thiazine derivatives, a process involving intermediates like 1,3-oxazol-5(4H)-thiones (Jenny & Heimgartner, 1989).

Applications in Medicine

• Anticancer Evaluation : Compounds similar to this compound have been evaluated for their anticancer activity against various cancer cell lines, indicating potential therapeutic applications (Ravinaik et al., 2021).

• Antifungal Activity : Certain N-substituted derivatives have shown promising antifungal activity against plant pathogenic fungi, suggesting potential use in agriculture or medicine (Arnoldi et al., 2007).

Applications in Materials Science

• Corrosion Inhibition : Thiazole derivatives, related to this compound, have been investigated as corrosion inhibitors for steel in acidic solutions, indicating potential industrial applications (Yadav et al., 2015).

Applications in Organic Chemistry

• Synthesis of Polyfunctionalized Thiazoles : Allyl- and benzylsulfanyl-substituted 2-aza-1,3,5-trienes, which are structurally related to the compound , have been transformed into polyfunctionalized 4,5-dihydro-1,3-thiazoles, highlighting the compound's potential in complex organic synthesis (Nedolya et al., 2015).